Quinoline derivative 6

• Molecular Formula: C20H20F3N5O2
• Molecular Weight: 419.4 g/mol
• IUPAC Name: 4-(1-methylpyrazol-4-yl)-7-[[(2R)-2-(trifluoromethyl)morpholin-4-yl]methyl]quinoline-2-carboxamide
• InChI: InChI=1S/C20H20F3N5O2/c1-27-10-13(8-25-27)15-7-17(19(24)29)26-16-6-12(2-3-14(15)16)9-28-4-5-30-18(11-28)20(21,22)23/h2-3,6-8,10,18H,4-5,9,11H2,1H3,(H2,24,29)/t18-/m1/s1
• InChI Key: PUIAIYDBFPDZPF-GOSISDBHSA-N
• Isomeric SMILES: CN1C=C(C=N1)C2=CC(=NC3=C2C=CC(=C3)CN4CCO[C@H](C4)C(F)(F)F)C(=O)N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=NC3=C2C=CC(=C3)CN4CCOC(C4)C(F)(F)F)C(=O)N

Description

Quinoline derivative 6 is a member of the quinoline family, which is a class of heterocyclic aromatic organic compounds. Quinoline derivatives are known for their diverse applications in medicinal, industrial, and synthetic organic chemistry. The structure of quinoline consists of a benzene ring fused with a pyridine ring, making it a versatile scaffold for various chemical modifications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Quinoline derivative 6 can be synthesized using several methods, including the Friedländer synthesis, the Skraup synthesis, and the Doebner-Miller synthesis. These methods typically involve the condensation of aniline derivatives with carbonyl compounds under acidic or basic conditions.

Friedländer Synthesis: This method involves the reaction of 2-aminobenzaldehyde with a ketone in the presence of a base, such as sodium hydroxide, to form the quinoline derivative.

Skraup Synthesis: This method uses aniline, glycerol, and an oxidizing agent, such as nitrobenzene, in the presence of sulfuric acid to produce the quinoline derivative.

Doebner-Miller Synthesis: This method involves the reaction of aniline with α,β-unsaturated carbonyl compounds in the presence of an acid catalyst.

Industrial Production Methods

Industrial production of quinoline derivatives often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Catalysts, such as transition metals, and green chemistry approaches, such as microwave irradiation and solvent-free conditions, are commonly employed to enhance the efficiency and sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

Quinoline derivative 6 undergoes various chemical reactions, including oxidation, reduction, substitution, and cyclization.

Oxidation: Quinoline derivatives can be oxidized using reagents such as potassium permanganate or chromium trioxide to form quinoline N-oxides.

Reduction: Reduction of quinoline derivatives can be achieved using hydrogenation or metal hydrides, such as sodium borohydride, to produce dihydroquinolines.

Substitution: Electrophilic and nucleophilic substitution reactions can be performed on the quinoline ring using reagents such as alkyl halides, aryl halides, and organometallic compounds.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Hydrogen gas with a palladium catalyst, sodium borohydride, and lithium aluminum hydride.

Substitution: Alkyl halides, aryl halides, and organometallic reagents.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Dihydroquinolines.

Substitution: Alkylated or arylated quinoline derivatives.

Scientific Research Applications

Quinoline derivative 6 has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential as an anticancer, antimalarial, and antimicrobial agent.

Industry: Utilized in the production of dyes, pigments, and agrochemicals.

Mechanism of Action

The mechanism of action of quinoline derivative 6 involves its interaction with specific molecular targets, such as enzymes, receptors, and nucleic acids. For example, quinoline derivatives can inhibit the activity of enzymes by binding to their active sites, thereby blocking substrate access and preventing catalysis . Additionally, quinoline derivatives can intercalate into DNA, disrupting the replication and transcription processes .

Comparison with Similar Compounds

Quinoline derivative 6 can be compared with other similar compounds, such as isoquinoline, quinazoline, and cinnoline. These compounds share a similar heterocyclic structure but differ in the position and type of nitrogen atoms within the ring system.

Isoquinoline: Similar to quinoline but with the nitrogen atom in the second position of the ring system.

Quinazoline: Contains two nitrogen atoms at the first and third positions of the ring system.

Cinnoline: Contains nitrogen atoms at the first and fourth positions of the ring system.

Conclusion

This compound is a versatile compound with significant applications in various fields, including chemistry, biology, medicine, and industry. Its unique structure and reactivity make it a valuable tool for scientific research and industrial applications.